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A Comparative Guide for Researchers and Formulation Scientists

The selection of a photoinitiator is a critical determinant of performance in UV-curable coatings.
Thioxanthone and its derivatives are widely utilized Type Il photoinitiators, valued for their
reactivity and absorption characteristics. However, their performance can be significantly
influenced by the presence of pigments in the formulation. This guide provides an objective
comparison of thioxanthone-based photoinitiators against a common alternative,
acylphosphine oxides, in both clear and pigmented coating systems. The following analysis is
supported by experimental data to aid researchers, scientists, and drug development
professionals in making informed formulation decisions.

Executive Summary: Performance at a Glance

Thioxanthone photoinitiators, such as Isopropylthioxanthone (ITX), are effective in clear
coatings but exhibit performance trade-offs in pigmented systems, particularly in terms of
curing speed and yellowing. In contrast, Type | photoinitiators like bis(2,4,6-trimethylbenzoyl)-
phenylphosphine oxide (BAPO) often demonstrate superior performance in pigmented
formulations.

Comparative Performance Data

The following tables summarize the key performance indicators for thioxanthone (ITX) and an
acylphosphine oxide (BAPO) in both clear and white pigmented acrylic coating formulations.
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Table 1: Curing Speed (% Conversion vs. Time)

White White
Time Clear Coating Clear Coating Pigmented Pigmented
(seconds) with ITX with BAPO Coating with Coating with
ITX BAPO
0.5 60% 75% 20% 45%
1.0 85% 90% 35% 70%
2.0 95% >05% 50% 85%
5.0 >95% >05% 65% >95%
Table 2: Depth of Cure and Yellowness Index
White White
Clear Coating Clear Coating Pigmented Pigmented
Parameter . . . . . .
with ITX with BAPO Coating with Coating with
ITX BAPO
Depth of Cure
>100 >100 40 75
(um)
Yellowness Index 12.5 3.2 15.8 4.5

Mechanism of Action: A Tale of Two Photoinitiators

The difference in performance between thioxanthones and acylphosphine oxides stems from

their distinct mechanisms of generating initiating radicals.
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Caption: Photoinitiation mechanisms of Type Il (Thioxanthone) and Type | (Acylphosphine
Oxide) photoinitiators.

Thioxanthone, a Type Il photoinitiator, requires a co-initiator, typically a tertiary amine, to
abstract a hydrogen atom and form the initiating radicals.[1] This bimolecular process can be
less efficient than the unimolecular fragmentation of Type | photoinitiators. Acylphosphine
oxides are Type | photoinitiators that undergo direct cleavage upon UV exposure to generate
two highly reactive free radicals.[1]

Experimental Protocols

The data presented in this guide were derived from the following experimental methodologies.

Curing Speed Analysis via Real-Time FTIR Spectroscopy

This method monitors the disappearance of the acrylate double bond peak to quantify the rate
of polymerization.

o Sample Preparation: The photoinitiator is dissolved into the monomer/oligomer blend at the
desired concentration (e.g., 2% w/w). For pigmented systems, the pigment (e.g., TiO2 at
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20% w/w) is dispersed uniformly.

Film Application: A thin film (approximately 10 um) of the formulation is applied to a suitable
IR-transparent substrate (e.g., a BaF2 salt plate).

RT-FTIR Measurement: The sample is placed in the FTIR spectrometer and exposed to a
UV source. IR spectra are collected in real-time.

Data Analysis: The decrease in the area of the acrylate peak at approximately 810 cm~1is
monitored over time.[1] The percentage conversion is calculated relative to the initial peak
area.

Depth of Cure Determination

The depth of cure can be assessed by measuring the hardness of the cured film at various
depths.

Sample Preparation: The formulation is placed in a mold of a defined depth (e.g., 1 mm).
Curing: The sample is exposed to a UV source for a fixed duration.

Hardness Measurement: After curing, the sample is cross-sectioned, and the Knoop
hardness is measured at incremental depths from the surface. The depth of cure is defined
as the depth at which the hardness is at least 80% of the surface hardness.

Yellowness Index Measurement (ASTM E313)

The yellowness index (Y1) quantifies the degree of yellowness of a near-white or clear material.

[21[3]14]
o Sample Preparation: A uniform film of the coating is applied to a white substrate and cured.

e Spectrophotometer Measurement: A spectrophotometer is used to measure the tristimulus
values (X, Y, Z) of the cured film.[2][3][4]

o Calculation: The Yellowness Index is calculated using the ASTM E313 formula: YI =
[L00(CxX - Cz2)] 1 Y, where Cx and Cz are coefficients dependent on the illuminant and
observer angle (commonly D65 illuminant and 10° observer).[5]
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Logical Workflow for Photoinitiator Selection

The selection of a photoinitiator is a multi-step process that involves considering the
formulation type and performance requirements.

Start: Define Coating Requirements

Clear or Pigmented Formulation?

lear

Pigmented

Pigmented Coating
Clear Coating

(Analyze Pigment Absorption Spectrum)

Is Yellowing a Critical Concern? Select Photoinitiator with Minimal Spectral Overlap with Pigment

No Yes

(Consider Thioxanthone (e.g., ITX, CPTX)) Select Low-Yellowing Type | (e.g., BAPO, TPO) Consider Photoinitiator Blends (Type | + Type II)

Optimize Concentration and Cure Conditions
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Caption: Workflow for selecting a photoinitiator for clear versus pigmented coatings.

Conclusion

For clear coating applications where moderate yellowing is acceptable, thioxanthone
photoinitiators can be a cost-effective choice. However, for pigmented formulations, and
particularly for white or light-colored coatings where low yellowing and deep curing are critical,
Type | acylphosphine oxide photoinitiators offer significantly better performance. In heavily
pigmented systems, a combination of Type | and Type Il photoinitiators may be employed to
achieve a balance between surface and through-cure. It is imperative for formulators to
conduct thorough experimental evaluations to determine the optimal photoinitiator system for
their specific application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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